Cas no 1368659-13-5 (N-Methyl-4-(oxazol-2-yl)aniline)

• Product Name: N-Methyl-4-(oxazol-2-yl)aniline
• CAS No: 1368659-13-5
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 5039113
• PubChem ID: 82468133
• Update Time: 2026-02-28

N-Methyl-4-(oxazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• N-Methyl-4-(oxazol-2-yl)aniline
• D81628
• 1368659-13-5
• SCHEMBL24243073
• N-methyl-4-(1,3-oxazol-2-yl)aniline
• MFCD21910117
• CS-0160373

• Inchi： 1S/C10H10N2O/c1-11-9-4-2-8(3-5-9)10-12-6-7-13-10/h2-7,11H,1H3
• InChI Key： LOWRUXVQYUJGLN-UHFFFAOYSA-N
• SMILES： O1C=CN=C1C1C=CC(=CC=1)NC

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on N-Methyl-4-(oxazol-2-yl)aniline

Professional Introduction to N-Methyl-4-(oxazol-2-yl)aniline (CAS No. 1368659-13-5)

N-Methyl-4-(oxazol-2-yl)aniline, a compound with the chemical identifier CAS No. 1368659-13-5, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound's unique structural attributes, particularly the presence of an oxazol-2-yl moiety linked to an aniline backbone, make it a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The oxazole ring, a five-membered heterocyclic structure containing oxygen and nitrogen, is known for its versatility in pharmaceutical applications. Its incorporation into the molecular framework of N-Methyl-4-(oxazol-2-yl)aniline not only enhances the compound's complexity but also opens up new avenues for modulating its pharmacological properties. The aniline group, on the other hand, is a well-documented pharmacophore that contributes to the compound's solubility and interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. N-Methyl-4-(oxazol-2-yl)aniline has emerged as a key player in this landscape due to its unique structural features. The compound's ability to interact with various biological targets has been a subject of intense investigation. For instance, studies have suggested that the oxazole ring may facilitate binding to specific enzymes and receptors, thereby modulating cellular processes.

The synthesis of N-Methyl-4-(oxazol-2-yl)aniline involves a series of well-defined chemical transformations that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of the oxazole derivative, followed by its functionalization with aniline and subsequent methylation. Each step in this synthetic pathway is meticulously optimized to ensure high yield and purity, underscoring the importance of precision in pharmaceutical manufacturing.

One of the most compelling aspects of N-Methyl-4-(oxazol-2-yl)aniline is its potential as a scaffold for drug discovery. The compound's structural flexibility allows for modifications that can fine-tune its pharmacological properties. Researchers have been exploring various derivatives of this molecule to identify compounds with improved therapeutic profiles. These derivatives often exhibit enhanced binding affinity and selectivity, making them attractive candidates for clinical development.

The biological activity of N-Methyl-4-(oxazol-2-yl)aniline has been studied across multiple therapeutic areas. Initial investigations have shown promising results in the context of anti-inflammatory and anti-cancer therapies. The compound's ability to modulate key signaling pathways has led to its inclusion in several preclinical studies. These studies aim to elucidate the mechanisms by which the compound exerts its effects and to identify potential therapeutic applications.

Advances in computational chemistry have further accelerated the exploration of N-Methyl-4-(oxazol-2-yl)aniline's potential. Molecular modeling techniques have been employed to predict how the compound interacts with biological targets at the atomic level. These insights have guided experimental efforts and have helped in designing more effective derivatives. The integration of computational methods with traditional experimental approaches has become a cornerstone of modern drug discovery.

The future prospects of N-Methyl-4-(oxazol-2-yl)aniline are bright, with ongoing research poised to unlock new therapeutic possibilities. As our understanding of molecular interactions continues to evolve, so too will our ability to harness this compound's potential. Collaborative efforts between academia and industry are essential in translating these findings into tangible benefits for patients worldwide.

In conclusion, N-Methyl-4-(oxazol-2-yl)aniline represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in the search for novel therapeutic agents. As research progresses, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.